Cas no 2229343-33-1 (1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2229343-33-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5807915
• PubChem ID: 162760020
• Update Time: 2025-10-28

1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine
• 2229343-33-1
• EN300-1757214

• Inchi： 1S/C10H12N4/c1-7-3-4-8(6-12-7)9-5-10(11)14(2)13-9/h3-6H,11H2,1-2H3
• InChI Key： KHJWFHRPUZAITH-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=NC(C)=CC=2)=N1)N

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine

Introduction to 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine (CAS No: 2229343-33-1)

1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine, identified by the CAS number 2229343-33-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine exhibits a unique structural framework that has garnered considerable attention from academic and industrial researchers due to its potential biological activities and mechanistic insights. The compound’s molecular structure, featuring a pyrazole core substituted with a methyl group at the 1-position, a 6-methylpyridine moiety at the 3-position, and an amine group at the 5-position, positions it as a promising candidate for further exploration in drug discovery.

The pyrazole scaffold is well-documented for its versatility in medicinal chemistry, serving as a key structural motif in numerous bioactive molecules. Its ability to engage with various biological targets, including enzymes and receptors, makes it an attractive scaffold for designing novel therapeutic agents. In particular, the presence of the 6-methylpyridin-3-yl substituent introduces additional functional diversity, enabling interactions with specific binding pockets in biological targets. This structural feature is particularly relevant in the context of developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine interacts with biological systems. Studies suggest that the compound’s amine group and the pyrazole ring can form hydrogen bonds with key residues in target proteins, enhancing binding affinity. Furthermore, the methylpyridine moiety may engage in π-stacking interactions or hydrophobic effects, contributing to its overall binding profile. These insights are crucial for optimizing the compound’s pharmacokinetic properties and therapeutic efficacy.

The synthesis of 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methylpyridin-3-yl group necessitates careful consideration of nucleophilic substitution reactions or cross-coupling strategies to achieve regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or microwave-assisted synthesis, have been employed to streamline these processes. The development of efficient synthetic routes is essential for scaling up production and conducting further preclinical studies.

In terms of biological activity, preliminary studies on 1-methyl-3-(6-methylpyridin-3-yl)-1H-pyrazol-5-amine have revealed promising results in several disease models. Research indicates that this compound may exhibit inhibitory effects on certain kinases or enzymes implicated in inflammatory responses and cancer progression. The pyrazole core’s ability to modulate enzyme activity has been extensively studied, and analogs of this scaffold have shown efficacy in preclinical trials. However, further investigation is needed to fully elucidate the compound’s mechanism of action and therapeutic potential.

The pharmacological profile of 1-methyl-3-(6-methylpyridin-3-y)-1H-pyrazol -5-am ine (CAS No: 2229343 -33 -1) is also influenced by its solubility, metabolic stability, and distribution within biological systems. These properties are critical determinants of its bioavailability and overall efficacy as a drug candidate. Computational tools such as molecular dynamics simulations and pharmacokinetic modeling are being utilized to predict these properties before experimental validation. Such approaches help in identifying structural modifications that could enhance drug-like characteristics while preserving biological activity.

Recent publications highlight the growing interest in heterocyclic compounds like 1-methyl -3-(6 -m ethylpyridin -3 -yl)-1H-p yrazol -5-am ine for their role in addressing unmet medical needs. Researchers are exploring derivatives of this compound to improve selectivity, reduce toxicity, and enhance pharmacokinetic profiles. The integration of artificial intelligence (AI) -based drug discovery platforms has accelerated the identification of novel analogs with improved properties. These technologies enable high-throughput virtual screening and rapid optimization cycles, making it feasible to develop next-generation therapeutics based on existing scaffolds.

The future direction of research on 1-methyl -3-(6 -m ethylpyridin -3 -yl)-1H-p yrazol -5-am ine (CAS No: 2229343 -33 -1) includes exploring its potential in combination therapies and personalized medicine approaches. Combination regimens involving multiple bioactive molecules often yield synergistic effects that can overcome resistance mechanisms observed in chronic diseases such as cancer or autoimmune disorders. Additionally, advances in biomarker identification allow for tailored treatment strategies based on individual patient profiles.

In conclusion, 1-m ethyl -3-(6 -m ethylpy ridin -3 -yl )-[email protected] H-p yraz ol -5-am ine stands out as a structurally intriguing compound with significant pharmaceutical promise . Its unique combination of functional groups , coupled with emerging data on its biological activity , positions it as a valuable asset in medicinal chemistry research . Continued investigation into its synthesis , pharmacology , and therapeutic potential will likely lead to novel treatments addressing critical health challenges .